Cas no 22626-56-8 (4-bromo-2,3-dihydropyridazin-3-one)

4-Bromo-2,3-dihydropyridazin-3-one is a brominated heterocyclic compound featuring a pyridazinone core structure. This intermediate is valuable in pharmaceutical and agrochemical synthesis due to its reactivity as a halogenated scaffold, enabling further functionalization via cross-coupling or nucleophilic substitution reactions. The presence of both bromine and a carbonyl group at the 3-position enhances its utility in constructing diverse derivatives, such as fused heterocycles or bioactive molecules. Its stability under standard conditions and compatibility with common organic transformations make it a practical choice for research and industrial applications. The compound is typically handled under inert conditions to preserve its reactivity.
4-bromo-2,3-dihydropyridazin-3-one structure
22626-56-8 structure
Product Name:4-bromo-2,3-dihydropyridazin-3-one
CAS No:22626-56-8
MF:C4H3BrN2O
MW:174.983419656754
MDL:MFCD22491586
CID:1109378
PubChem ID:13103616
Update Time:2025-10-21

4-bromo-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-3(2H)-Pyridazinone
    • 4-bromo-2,3-dihydropyridazin-3-one
    • MFCD22544031
    • 4-BROMOPYRIDAZIN-3-OL
    • SY343576
    • MFCD22491586
    • AB77052
    • 4-bromopyridazin-3(2h)-one
    • 22626-56-8
    • AKOS037652208
    • SCHEMBL3721265
    • CS-0134993
    • EN300-200082
    • 5-bromo-1H-pyridazin-6-one
    • bromopyridazinone
    • DB-426183
    • 4-bromo-2h-pyridazin-3-one
    • SCHEMBL20607009
    • MDL: MFCD22491586
    • Inchi: 1S/C4H3BrN2O/c5-3-1-2-6-7-4(3)8/h1-2H,(H,7,8)
    • InChI Key: NGHYNQXIQNWYLA-UHFFFAOYSA-N
    • SMILES: BrC1=CC=NNC1=O

Computed Properties

  • Exact Mass: 173.94288g/mol
  • Monoisotopic Mass: 173.94288g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 41.5Ų

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Additional information on 4-bromo-2,3-dihydropyridazin-3-one

4-Bromo-2,3-Dihydropyridazin-3-One: A Comprehensive Overview

4-Bromo-2,3-dihydropyridazin-3-one, also known by its CAS number 22626-56-8, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of dihydropyridazines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and material science. The structure of 4-bromo-2,3-dihydropyridazin-3-one features a pyridazine ring with a bromine substituent at the 4-position and a ketone group at the 3-position, making it a unique derivative within this class.

The synthesis of 4-bromo-2,3-dihydropyridazin-3-one has been extensively studied, with researchers employing various methodologies to achieve this compound. One notable approach involves the use of multicomponent reactions, which not only streamline the synthesis process but also enhance the efficiency of producing such heterocyclic compounds. Recent advancements in catalytic methods have further expanded the scope of its synthesis, enabling the exploration of novel precursors and reaction conditions. These developments underscore the importance of 4-bromo-2,3-dihydropyridazin-3-one as a versatile building block in organic synthesis.

In terms of pharmacological activity, 4-bromo-2,3-dihydropyridazin-3-one has demonstrated potential in several therapeutic areas. Studies have shown that this compound exhibits significant antioxidant properties, which could be harnessed in the development of agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its ability to modulate key cellular pathways makes it a promising candidate for anti-inflammatory and anticancer drug development.

The application of 4-bromo-2,3-dihydropyridazin-3-one extends beyond pharmacology into materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the design of semiconducting materials and optoelectronic devices. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs) and solar cells, highlighting its versatility across diverse scientific disciplines.

The study of 4-bromo-2,3-dihydropyridazin-3-one continues to evolve with advancements in computational chemistry and experimental techniques. Computational models have provided deeper insights into its electronic structure and reactivity, while experimental studies have elucidated its interaction with biological systems. These combined efforts have paved the way for innovative applications and further exploration into its chemical properties.

In conclusion, 4-bromo-2,3-dihydropyridazin-3-one, CAS No. 22626-56-8, stands as a remarkable example of how structural diversity can lead to multifaceted applications in science and technology. Its role as a key intermediate in organic synthesis, coupled with its promising pharmacological and material properties, positions it as an essential compound for future research and development.

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